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Compound of Interest

Compound Name:
4-Bromo-3-ethoxyaniline

hydrochloride

Cat. No.: B158802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 4-
Bromo-3-ethoxyaniline hydrochloride (CAS No: 846023-33-4). The information herein is

intended to support laboratory safety and ensure the proper use of this compound in research

and development settings.

Chemical and Physical Properties
Limited quantitative data is available for the physical and chemical properties of 4-Bromo-3-
ethoxyaniline hydrochloride. The following table summarizes the available information.
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Property Value Source

Molecular Formula C8H11BrClNO [1][2]

Molecular Weight 252.54 g/mol [3][4]

Appearance Solid

Purity ≥97% [2][5]

CAS Number 846023-33-4 [2]

Storage Temperature
Room Temperature, under

inert atmosphere
[3]

Melting Point No data available [6]

Boiling Point No data available [3]

Density No data available

Solubility No data available

Vapor Pressure No data available

Hazard Identification and Classification
4-Bromo-3-ethoxyaniline hydrochloride is classified as a hazardous substance. The primary

hazards are summarized in the table below.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Signal Word: Warning

Experimental Protocols: Safe Handling and Storage
Adherence to strict safety protocols is essential when handling 4-Bromo-3-ethoxyaniline
hydrochloride. The following procedures are based on general guidelines for handling

hazardous chemical powders.[7][8][9]

Personal Protective Equipment (PPE)
A diagram of the required personal protective equipment is provided below.
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Personal Protective Equipment (PPE)

Lab Coat
(fully buttoned)

Chemical-resistant Gloves
(e.g., Nitrile)

Don

Safety Goggles

Don

NIOSH-approved Respirator
(if ventilation is inadequate)

Assess Need

Handling Complete

Before Handling

Don

Click to download full resolution via product page
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Caption: Required Personal Protective Equipment for handling 4-Bromo-3-ethoxyaniline
hydrochloride.

Engineering Controls
Ventilation: All handling of 4-Bromo-3-ethoxyaniline hydrochloride powder should be

conducted in a properly functioning chemical fume hood to minimize inhalation exposure.[10]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

work area.[11]

Handling Procedures
The following workflow outlines the recommended procedure for handling 4-Bromo-3-
ethoxyaniline hydrochloride powder.

Start Prepare work area in fume hood Don appropriate PPE Weigh the required amount
of the compound

Dissolve in a suitable solvent
(if applicable)

Clean work area and
decontaminate equipment

Dispose of waste in a
sealed, labeled container Remove PPE Wash hands thoroughly End

Click to download full resolution via product page

Caption: Recommended workflow for handling 4-Bromo-3-ethoxyaniline hydrochloride
powder.

Storage
Store 4-Bromo-3-ethoxyaniline hydrochloride in a tightly sealed container in a cool, dry, and

well-ventilated area.[12] Keep away from incompatible materials such as strong oxidizing

agents. The compound should be stored under an inert atmosphere.[3]

Emergency Procedures
In the event of exposure or a spill, immediate and appropriate action is crucial. The following

diagrams outline the recommended emergency procedures.

Exposure Response
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Routes of Exposure

Immediate Actions

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove contaminated clothing.
Wash skin with soap and water

for at least 15 minutes.

Flush eyes with water for
at least 15 minutes. Move to fresh air. Rinse mouth with water.

Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Emergency procedures for exposure to 4-Bromo-3-ethoxyaniline hydrochloride.

General first aid measures for aniline compounds include flushing the affected area with

copious amounts of water.[13][14] It is critical to seek immediate medical attention following any

exposure.[11]

Spill Response
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Spill Occurs

Evacuate the immediate area

Ensure adequate ventilation

Don appropriate PPE

Contain the spill with an
inert absorbent material

Carefully collect the material
into a sealed container

Dispose of as hazardous waste

Decontaminate the spill area

Click to download full resolution via product page

Caption: General spill response workflow for 4-Bromo-3-ethoxyaniline hydrochloride.
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For large spills, evacuate the area and contact environmental health and safety personnel.[13]

Toxicological Information
Detailed toxicological data for 4-Bromo-3-ethoxyaniline hydrochloride is not readily

available. The hazard classifications are based on data from similar compounds. The primary

health effects are summarized below.

Effect Description

Acute Effects

Harmful if swallowed, inhaled, or in contact with

skin. Causes irritation to the skin, eyes, and

respiratory system.

Chronic Effects No data available.

Carcinogenicity No data available.

Mutagenicity No data available.

Teratogenicity No data available.

Disposal Considerations
Dispose of 4-Bromo-3-ethoxyaniline hydrochloride and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations. Do not dispose of

down the drain.[8]

Disclaimer
This document is intended as a guide and does not replace a formal risk assessment. All

laboratory personnel should be trained in the proper handling of hazardous materials and

should consult the Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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